Cas no 129322-80-1 (1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one)

1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one structure
129322-80-1 structure
Product Name:1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one
CAS No:129322-80-1
MF:C9H6ClF3O
MW:222.591552257538
CID:2155908
PubChem ID:14793274
Update Time:2025-04-21

1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chloro-4-(trifluoromethyl)phenyl)ethanone
    • 1-[3-chloro-4-(trifluoromethyl)phenyl]ethanone
    • 1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one
    • CS-0214790
    • AKOS015995903
    • F20200
    • EN300-1929991
    • DB-237631
    • 129322-80-1
    • ZBNBOFIGJIVXEF-UHFFFAOYSA-N
    • SCHEMBL313146
    • MFCD13194257
    • EFA32280
    • MDL: MFCD13194257
    • Inchi: 1S/C9H6ClF3O/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-4H,1H3
    • InChI Key: ZBNBOFIGJIVXEF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C)=O)C=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 222.0059270g/mol
  • Monoisotopic Mass: 222.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

1-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>

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